Cas no 162956-90-3 (Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester)

Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester structure
162956-90-3 structure
Product Name:Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester
CAS No:162956-90-3
MF:C9H11NO5
MW:213.187342882156
CID:110085
PubChem ID:9990783
Update Time:2025-04-18

Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester
    • Butanedioic acid, 2-cyano-3-(2-oxoethyl)-, dimethyl ester (9CI)
    • 162956-90-3
    • Dimethyl 2-cyano-3-(2-oxoethyl)butanedioate
    • Inchi: 1S/C9H11NO5/c1-14-8(12)6(3-4-11)7(5-10)9(13)15-2/h4,6-7H,3H2,1-2H3
    • InChI Key: QFVKBNNNFHMNFV-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CC=O)C(C#N)C(=O)OC)=O

Computed Properties

  • Exact Mass: 213.06373
  • Monoisotopic Mass: 213.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 93.5Ų

Experimental Properties

  • PSA: 93.46
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